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Compound of Interest

Compound Name: 6-Nitroindoline

Cat. No.: B033760 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical intermediates like 6-Nitroindoline are paramount to ensuring a secure laboratory

environment and regulatory compliance. This guide provides essential, step-by-step

procedures for the proper disposal of 6-Nitroindoline, minimizing risks and promoting

operational excellence.

Essential Safety and Hazard Information
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 6-Nitroindoline. This compound is classified as a hazardous substance, and

adherence to safety protocols is mandatory.

Quantitative Data Summary:
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Property Value Source

Molecular Formula C₈H₈N₂O₂ [1][2]

Molecular Weight 164.16 g/mol [1]

Appearance Yellow crystalline solid/powder [2]

CAS Number 19727-83-4 [1][2]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation

[1][3]

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling 6-Nitroindoline. This

includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile rubber)

A laboratory coat

Closed-toe shoes

All handling of solid 6-Nitroindoline should be conducted in a well-ventilated area or a

chemical fume hood to prevent the inhalation of dust.

Experimental Protocol: Step-by-Step Disposal
Procedure
The primary and recommended disposal method for 6-Nitroindoline is through an approved

hazardous waste disposal facility.[4] Under no circumstances should this chemical be disposed
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of down the drain or in regular trash.

1. Waste Minimization: Before beginning any experiment, carefully calculate the necessary

amount of 6-Nitroindoline to minimize waste generation.

2. Waste Segregation: Proper segregation is critical to prevent dangerous chemical reactions.

Collect solid 6-Nitroindoline waste in a dedicated, clearly labeled hazardous waste

container.

If 6-Nitroindoline is dissolved in a solvent, it must be segregated based on the solvent's

properties (e.g., halogenated or non-halogenated).

Do not mix 6-Nitroindoline waste with incompatible materials such as strong oxidizing

agents, strong bases, or amines.[4]

3. Labeling: As soon as waste is generated, the container must be clearly labeled with the

following information:

The words "Hazardous Waste"

The full chemical name: "6-Nitroindoline"

The specific hazards (e.g., "Irritant," "Harmful")

The date when waste was first added to the container.

4. Temporary Storage in a Satellite Accumulation Area (SAA): Store the labeled hazardous

waste container in a designated Satellite Accumulation Area within the laboratory.[4]

The SAA must be at or near the point of waste generation.

The waste container must be kept securely closed at all times, except when adding waste.

It is good practice to use secondary containment, such as a chemical-resistant tray, to

contain any potential leaks or spills.
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5. Arranging for Waste Pickup: Once the waste container is full or has reached the maximum

allowable accumulation time as per your institution's policy, arrange for its collection by your

institution's environmental health and safety (EHS) department or a licensed hazardous waste

disposal contractor.

6. Disposal of Empty Containers: Empty containers that previously held 6-Nitroindoline must

be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected

and disposed of as hazardous waste.

Disposal Workflow Diagram
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6-Nitroindoline Disposal Workflow
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Caption: A flowchart illustrating the proper disposal workflow for 6-Nitroindoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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